Cas no 223437-16-9 (Phenol,3-amino-6-methoxy-2-methyl-)

Phenol,3-amino-6-methoxy-2-methyl- structure
223437-16-9 structure
Product Name:Phenol,3-amino-6-methoxy-2-methyl-
CAS No:223437-16-9
MF:C8H11NO2
MW:153.178442239761
CID:244526
PubChem ID:15404541
Update Time:2025-04-19

Phenol,3-amino-6-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-amino-6-methoxy-2-methyl-
    • Phenol, 3-amino-6-methoxy-2-methyl- (9CI)
    • 223437-16-9
    • SB76267
    • SCHEMBL6470473
    • 3-amino-6-methoxy-2-methylphenol
    • Inchi: 1S/C8H11NO2/c1-5-6(9)3-4-7(11-2)8(5)10/h3-4,10H,9H2,1-2H3
    • InChI Key: PPZUGOGASOUQHW-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=C(C)C=1O)N

Computed Properties

  • Exact Mass: 153.07903
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • PSA: 55.48
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